Cas no 196403-13-1 (2-Propenamide,2-methyl-N-(5-methyl-3-isoxazolyl)-)

• Product Name: 2-Propenamide,2-methyl-N-(5-methyl-3-isoxazolyl)-
• CAS No: 196403-13-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 116944
• Update Time: 2024-01-24

2-Propenamide,2-methyl-N-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-methyl-N-(5-methyl-3-isoxazolyl)-
• 2-Propenamide,2-methyl-N-(5-methyl-3-isoxazolyl)-(9CI)
• 2-Propenamide, 2-methyl-N-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C8H10N2O2/c1-5(2)8(11)9-7-4-6(3)12-10-7/h4H,1H2,2-3H3,(H,9,10,11)
• InChI Key： QMZCHBRUKFSNDI-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)C(C)=C

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 359.3±34.0 °C(Predicted)
• PSA: 55.13
• pka: 12.11±0.70(Predicted)